(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-fluorophenyl)methanone

• IUPAC Name: [2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C17H14ClFN2OS/c18-13-7-5-12(6-8-13)11-23-17-20-9-10-21(17)16(22)14-3-1-2-4-15(14)19/h1-8H,9-11H2
• InChI Key: FFLHXEJRSTWEPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)Cl)C(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14ClFN2OS
• Molecular Weight: 348.8 g/mol

Description

(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-fluorophenyl)methanone, also known as CFI-400945, is a small molecule inhibitor that has shown potential in the treatment of cancer. This compound has been the subject of extensive research due to its ability to inhibit the growth of cancer cells and its potential as a therapeutic agent.

Scientific Research Applications

Chlorophenols and Environmental Impact : Chlorophenols, compounds related by the presence of a chlorobenzyl group, are significant in environmental science, particularly concerning their role as precursors to dioxins in Municipal Solid Waste Incineration (MSWI). Studies emphasize the correlation between chlorophenols and polychlorinated dibenzo-p-dioxins/dibenzofurans concentrations, suggesting the environmental persistence and impact of such compounds (Peng et al., 2016).

Fluorescent Chemosensors : The development of fluorescent chemosensors for detecting metal ions, anions, and neutral molecules showcases the importance of compounds with fluorophenyl groups. These sensors offer high selectivity and sensitivity, critical for environmental monitoring and chemical analysis (Roy, 2021).

Methanotrophs and Methane Utilization : Research into methanotrophic bacteria, which use methane as a carbon source, underlines the biotechnological applications of enzymes and compounds in carbon recycling, biofuel production, and greenhouse gas mitigation (Strong, Xie, & Clarke, 2015).

Oxidoreductive Enzymes in Pollution Treatment : The use of oxidoreductive enzymes, enhanced by redox mediators, for the remediation of organic pollutants highlights the role of chemical compounds in environmental biotechnology. This approach is particularly relevant for treating recalcitrant compounds in industrial wastewater, emphasizing sustainability and eco-friendliness (Husain & Husain, 2007).

Imidazole Derivatives in Cancer Research : The antitumor activity of imidazole derivatives, including their role in developing new anticancer drugs, illustrates the pharmaceutical and medical applications of compounds with imidazolyl groups. These structures offer a foundation for synthesizing biologically active compounds with various therapeutic properties (Iradyan et al., 2009).